Cas no 878630-97-8 (benzyl azepan-4-ylcarbamate)

benzyl azepan-4-ylcarbamate structure
benzyl azepan-4-ylcarbamate structure
Product Name:benzyl azepan-4-ylcarbamate
CAS No:878630-97-8
MF:C14H20N2O2
MW:248.320803642273
CID:2115690
PubChem ID:59027963
Update Time:2025-04-21

benzyl azepan-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl azepan-4-ylcarbamate
    • DA-35047
    • Carbamic acid, N-(hexahydro-1H-azepin-4-yl)-, phenylmethyl ester
    • benzyl N-(azepan-4-yl)carbamate
    • Phenylmethyl N-(hexahydro-1H-azepin-4-yl)carbamate
    • 878630-97-8
    • DTXSID801229108
    • SCHEMBL4072126
    • Inchi: 1S/C14H20N2O2/c17-14(16-13-7-4-9-15-10-8-13)18-11-12-5-2-1-3-6-12/h1-3,5-6,13,15H,4,7-11H2,(H,16,17)
    • InChI Key: OYUPHPOSBVVVOJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC1CCNCCC1)=O

Computed Properties

  • Exact Mass: 248.152477885Da
  • Monoisotopic Mass: 248.152477885Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.4Ų
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